![molecular formula C23H22N4O3 B2574641 3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one CAS No. 1421484-38-9](/img/structure/B2574641.png)
3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
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Description
3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H22N4O3 and its molecular weight is 402.454. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
This compound, due to its complex structure, may find applications in various fields of scientific research, particularly in the development of pharmaceutical compounds and materials chemistry. The specific compound mentioned is not directly cited in the available literature; however, related compounds provide insight into potential applications:
PET Imaging Probe Development : A closely related compound, (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one, has been synthesized and evaluated as a potential PET imaging probe for imaging the enzyme PIM1, indicating the utility of benzofuran derivatives in diagnostic imaging (Gao et al., 2013).
Sigma Receptor Ligands : Research on sigma receptor ligands has shown that spiro[[2]benzofuran-1,4'-piperidines] display higher affinity for sigma(1) vs sigma(2) receptors, suggesting the relevance of benzofuran derivatives in developing compounds with potential neuroprotective or therapeutic effects (Maier & Wünsch, 2002).
Anti-inflammatory and Antibacterial Agents : Studies on 5-(benzofuran-2-yl)-3-(4-(piperidin-1-yl)phenyl)-2,3-dihydropyrazole-1-carbothioamide and related compounds have demonstrated significant anti-inflammatory and moderate antibacterial properties, highlighting the potential of benzofuran derivatives in therapeutic applications (Elgazwy et al., 2012).
Catalytic Applications : Complexes involving 1,2,3-triazole and benzofuran derivatives have been explored for catalytic activities, including transfer hydrogenation and oxidation reactions, indicating their potential use in synthetic chemistry and industrial applications (Saleem et al., 2014).
properties
IUPAC Name |
5-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O3/c1-25-23(29)27(18-8-3-2-4-9-18)21(24-25)16-11-13-26(14-12-16)22(28)20-15-17-7-5-6-10-19(17)30-20/h2-10,15-16H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIKBCRUJBQWFQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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